3-(2-ethylbutanamido)-N-(2-fluorophenyl)benzofuran-2-carboxamide
Description
3-(2-ethylbutanamido)-N-(2-fluorophenyl)benzofuran-2-carboxamide, also known as EFBC, is a chemical compound that has gained attention in the scientific community due to its potential for use in various research applications. EFBC belongs to the class of benzofuran derivatives, which have been studied for their diverse biological activities.
Scientific Research Applications
Benzofuran Derivatives in Nanotechnology and Biomedical Applications
Benzene-1,3,5-tricarboxamides (BTAs), closely related to benzofuran derivatives, have shown significant promise in nanotechnology and biomedical applications due to their simple structure and ability to undergo supramolecular self-assembly. This assembly results in nanometer-sized rod-like structures stabilized by threefold H-bonding. Their multivalent nature has driven applications in the biomedical field, suggesting that benzofuran derivatives, by extension, could be used in similar applications (S. Cantekin, T. D. de Greef, & A. Palmans, 2012).
Potential as Antimicrobial Agents
Benzofuran derivatives have been identified as having strong antimicrobial properties, including anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. This suggests that "3-(2-ethylbutanamido)-N-(2-fluorophenyl)benzofuran-2-carboxamide" could potentially be explored for its antimicrobial capabilities. The development of novel benzofuran compounds as natural drug lead compounds highlights their importance in pharmaceutical research (Yu-hang Miao et al., 2019).
Role in Drug Development
Benzofuran is a core structure in numerous bioactive heterocycles with a broad range of biological activity, suggesting its derivatives, including "3-(2-ethylbutanamido)-N-(2-fluorophenyl)benzofuran-2-carboxamide," could play a significant role in developing anticancer, antitubercular, antidiabetic, anti-Alzheimer, and anti-inflammatory drugs. The presence of benzofuran in many bioactive compounds indicates its potential in creating effective treatments for various diseases (K. Dawood, 2019).
properties
IUPAC Name |
3-(2-ethylbutanoylamino)-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21FN2O3/c1-3-13(4-2)20(25)24-18-14-9-5-8-12-17(14)27-19(18)21(26)23-16-11-7-6-10-15(16)22/h5-13H,3-4H2,1-2H3,(H,23,26)(H,24,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CBGGJAQVAKYHIE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)C(=O)NC1=C(OC2=CC=CC=C21)C(=O)NC3=CC=CC=C3F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21FN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-ethylbutanamido)-N-(2-fluorophenyl)benzofuran-2-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl 2-(4-((2,6-dimethylmorpholino)sulfonyl)benzamido)-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate](/img/structure/B2996139.png)
![1-(4-(4-(5,7-Dimethylbenzo[d]thiazol-2-yl)piperazine-1-carbonyl)phenyl)ethanone](/img/structure/B2996144.png)
![Methyl 5-[(2-chloro-6-fluorophenyl)methyl]-1,3,4-oxadiazole-2-carboxylate](/img/structure/B2996150.png)
![6-(4-{[(3-Methylpyridin-2-yl)oxy]methyl}piperidine-1-carbonyl)-1,3-benzothiazole](/img/structure/B2996152.png)
